Cas no 2227808-85-5 (rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol)
rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol
- 2227808-85-5
- EN300-1626299
- rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol
-
- Inchi: 1S/C11H19NO/c13-10-7-12-6-9(10)8-4-11(5-8)2-1-3-11/h8-10,12-13H,1-7H2/t9-,10+/m0/s1
- InChI Key: GACMQOKVDKLVIC-VHSXEESVSA-N
- SMILES: O[C@@H]1CNC[C@H]1C1CC2(CCC2)C1
Computed Properties
- Exact Mass: 181.146664230g/mol
- Monoisotopic Mass: 181.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.3Ų
rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1626299-0.05g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 0.05g |
$1866.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-0.1g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 0.1g |
$1955.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-0.25g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 0.25g |
$2044.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-0.5g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 0.5g |
$2132.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-1.0g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 1g |
$2221.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-2.5g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 2.5g |
$4355.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-5.0g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 5g |
$6441.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-10.0g |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 10g |
$9550.0 | 2023-06-04 | ||
| Enamine | EN300-1626299-50mg |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1626299-100mg |
rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol |
2227808-85-5 | 100mg |
$1119.0 | 2023-09-22 |
rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol
Comprehensive Overview of rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol (CAS No. 2227808-85-5)
The compound rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol (CAS No. 2227808-85-5) is a stereochemically complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spiro[3.3]heptane scaffold and pyrrolidin-3-ol moiety make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a chiral building block for the synthesis of bioactive molecules, owing to its distinct stereocenters and rigid structure.
In recent years, the demand for spirocyclic compounds like rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol has surged due to their ability to enhance drug-like properties such as solubility, metabolic stability, and target selectivity. This compound's 3D structural complexity aligns with the growing trend in drug design, where three-dimensional frameworks are preferred over flat, aromatic systems to improve binding affinity and reduce off-target effects. Its CAS No. 2227808-85-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
The synthesis of rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol involves sophisticated stereoselective methodologies, often leveraging asymmetric catalysis or chiral resolution techniques. Its pyrrolidine ring and spiro[3.3]heptane core contribute to its conformational rigidity, a feature highly valued in the development of GPCR-targeted therapeutics and CNS-active compounds. These attributes have positioned it as a subject of interest in studies related to neurodegenerative diseases and pain management.
From an SEO perspective, queries such as "spiro[3.3]heptane derivatives in drug discovery" and "chiral pyrrolidin-3-ol synthesis" are increasingly common, highlighting the compound's alignment with industry trends. Additionally, its potential applications in fragment-based drug design and proteolysis-targeting chimeras (PROTACs) have sparked discussions in scientific forums. The compound's CAS No. 2227808-85-5 is often cross-referenced with patents and publications exploring novel small-molecule modulators.
Beyond its pharmaceutical potential, rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol is also studied for its physicochemical properties, including logP, hydrogen bond donor/acceptor counts, and molecular polar surface area. These parameters are critical for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a hot topic in modern drug development. Its spirocyclic architecture is particularly noted for reducing P-glycoprotein efflux, a common challenge in CNS drug delivery.
In conclusion, rac-(3R,4S)-4-{spiro[3.3]heptan-2-yl}pyrrolidin-3-ol (CAS No. 2227808-85-5) represents a versatile and structurally intriguing compound with broad applicability in medicinal chemistry. Its combination of stereochemical richness and spirocyclic rigidity makes it a valuable asset for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutics.
2227808-85-5 (rac-(3R,4S)-4-{spiro3.3heptan-2-yl}pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)